Boc-homophenylalaninal
Overview
Description
Boc-homophenylalaninal is a useful research compound. Its molecular formula is C15H21NO3 and its molecular weight is 263.33 g/mol. The purity is usually 95%.
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Scientific Research Applications
Photoactivatable Analogs in Protein Synthesis
A study by Baldini et al. (1988) used the Boc-protected derivative of a photoactivatable, carbene-generating analog of phenylalanine to study protein synthesis. This research demonstrated a method for preparing biologically active misaminoacylated tRNA, contributing significantly to our understanding of protein synthesis mechanisms (Baldini et al., 1988).
Asymmetric Synthesis in Drug Manufacturing
Lo et al. (2009) reported the simultaneous synthesis of L-homophenylalanine (L-HPA) and N6-protected-2-oxo-6-amino-hexanoic acid using engineered Escherichia coli, demonstrating an efficient process for producing two useful building blocks in drug manufacturing, particularly for angiotensin-converting enzyme inhibitors (Lo et al., 2009).
Conformational Studies in Peptide Synthesis
Research by Roy et al. (2004) explored the conformational properties of synthetic peptides containing Boc-homophenylalaninal. They investigated how the insertion of beta amino acids into a polypeptide helix affects its structure, which is crucial for designing peptides with specific secondary structures (Roy et al., 2004).
Development of Chiral Amino Acid-Based Polymers
Kumar et al. (2012) focused on synthesizing methacrylate polymers containing Boc-L-phenylalanine. These amino acid-based polymers have applications in drug delivery systems due to their pH responsiveness and controlled molecular weight (Kumar et al., 2012).
Synthesis of Non-Protein α-Amino Acids
Sasaki et al. (1987) described an efficient synthesis method for N-Boc-L-and D-homophenylalanine from L-serine. Their methodology is vital for the production of optically pure non-protein α-amino acids, which have numerous applications in pharmaceuticals (Sasaki et al., 1987).
Biocatalytic Synthesis in Pharmaceutical Precursor Production
Ahmad et al. (2009) explored the biocatalytic synthesis of L-homophenylalanine as a precursor for angiotensin-converting enzyme inhibitors. Their research highlights the efficiency and environmental friendliness of enzymatic methods in pharmaceutical manufacturing (Ahmad et al., 2009).
Properties
IUPAC Name |
tert-butyl N-[(2S)-1-oxo-4-phenylbutan-2-yl]carbamate | |
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InChI |
InChI=1S/C15H21NO3/c1-15(2,3)19-14(18)16-13(11-17)10-9-12-7-5-4-6-8-12/h4-8,11,13H,9-10H2,1-3H3,(H,16,18)/t13-/m0/s1 | |
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InChI Key |
JMHGMBRMIWBUPG-ZDUSSCGKSA-N | |
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Canonical SMILES |
CC(C)(C)OC(=O)NC(CCC1=CC=CC=C1)C=O | |
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Isomeric SMILES |
CC(C)(C)OC(=O)N[C@@H](CCC1=CC=CC=C1)C=O | |
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Molecular Formula |
C15H21NO3 | |
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DSSTOX Substance ID |
DTXSID40437598 | |
Record name | Boc-homophenylalaninal | |
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Molecular Weight |
263.33 g/mol | |
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CAS No. |
170112-07-9 | |
Record name | Boc-homophenylalaninal | |
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